Cas no 2228764-42-7 (tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate
• CAS No: 2228764-42-7
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 6264780
• PubChem ID: 165973849
• Update Time: 2025-05-24

tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate
• tert-butyl N-[4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenyl]carbamate
• EN300-1884823
• 2228764-42-7

• Inchi： 1S/C17H27NO3/c1-12-9-13(10-17(5,6)11-19)7-8-14(12)18-15(20)21-16(2,3)4/h7-9,19H,10-11H2,1-6H3,(H,18,20)
• InChI Key： YWIXTNFVTJBYQL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate

Introduction to tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate (CAS No. 2228764-42-7)

tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate (CAS No. 2228764-42-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydroxy-substituted propyl chain, and a methyl-substituted phenyl ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the compound provides enhanced stability and resistance to degradation, which is crucial for its use in pharmaceutical formulations. The 3-hydroxy-2,2-dimethylpropyl chain introduces hydrophilic properties, enhancing the compound's solubility and bioavailability. The 2-methylphenyl ring further modulates the compound's interactions with biological targets, potentially influencing its pharmacological profile.

Recent research has focused on the synthesis and characterization of tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate. Studies have shown that this compound can be synthesized through a multi-step process involving the protection of the hydroxyl group, formation of the carbamate linkage, and subsequent deprotection. The synthetic route is highly efficient and yields high-purity products, making it suitable for large-scale production.

In the context of pharmaceutical research, tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary studies have suggested that this compound may have anti-inflammatory properties by inhibiting the activity of certain pro-inflammatory enzymes.

Moreover, tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate has been evaluated for its cytotoxic effects on cancer cells. In vitro experiments have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate have also been studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic use. Additionally, its low toxicity and high stability contribute to its safety profile.

From a chemical perspective, tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate is an important intermediate in the synthesis of more complex molecules. Its versatility as a building block allows chemists to introduce various functional groups and modify its structure to achieve desired biological activities. This makes it a valuable tool in medicinal chemistry for optimizing drug candidates.

In conclusion, tert-butyl N-4-(3-hydroxy-2,2-dimethylpropyl)-2-methylphenylcarbamate (CAS No. 2228764-42-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.